Cas no 2229421-45-6 (2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene)

• Product Name: 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene
• CAS No: 2229421-45-6
• MF: C₇H₆BrClS
• MW: 237.544538974762
• CID: 5764829
• PubChem ID: 165793379
• Update Time: 2025-05-27

2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• EN300-2003697
• 2-(3-bromoprop-1-en-2-yl)-5-chlorothiophene
• 2229421-45-6
• 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene

• Inchi： 1S/C7H6BrClS/c1-5(4-8)6-2-3-7(9)10-6/h2-3H,1,4H2
• InChI Key： XHRBPIULALWTRV-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=C(S1)Cl

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene

Comprehensive Overview of 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene (CAS No. 2229421-45-6)

2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene (CAS No. 2229421-45-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its bromopropenyl and chlorothiophene moieties, is a subject of interest for researchers and industries alike. Its molecular formula and structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

The compound's CAS number 2229421-45-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The presence of both bromine and chlorine atoms in its structure contributes to its reactivity, enabling it to participate in a variety of chemical transformations. This reactivity is particularly useful in cross-coupling reactions, which are a cornerstone of modern organic synthesis. Researchers often explore its potential in palladium-catalyzed reactions, a topic frequently searched in academic and industrial databases.

In the context of current trends, 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene aligns with the growing demand for sustainable chemistry and green synthesis methods. As the scientific community shifts toward environmentally friendly practices, this compound's role in catalytic processes and atom-efficient reactions is being actively investigated. Questions such as "How can halogenated thiophenes be used in green chemistry?" or "What are the latest advancements in brominated compound applications?" are commonly encountered in search queries, reflecting the compound's relevance in contemporary research.

Another area of interest is the compound's potential in material science. The thiophene ring, a well-known building block in conductive polymers, has sparked curiosity about whether 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene could contribute to the development of organic electronics. With the rise of flexible electronics and wearable technology, researchers are exploring novel materials that can enhance performance while reducing environmental impact. This compound's structural versatility makes it a candidate for such applications, a topic often discussed in forums and publications.

From a regulatory perspective, the compound's safety profile and handling requirements are critical considerations. While it is not classified under restricted categories, proper laboratory practices and material safety data sheets (MSDS) should always be consulted. Users frequently search for "safe handling of brominated organic compounds" or "storage guidelines for chlorothiophene derivatives," underscoring the importance of accessibility to accurate information.

In summary, 2-(3-Bromoprop-1-en-2-yl)-5-chlorothiophene (CAS No. 2229421-45-6) is a multifaceted compound with promising applications in organic synthesis, green chemistry, and material science. Its unique structure and reactivity profile position it as a valuable tool for researchers aiming to address modern challenges in chemistry and technology. As interest in halogenated heterocycles continues to grow, this compound is likely to remain a focal point in scientific discourse and innovation.